Cas no 2229242-92-4 (methyl 1-methyl-4-2-methyl-2-(methylamino)propyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 1-methyl-4-2-methyl-2-(methylamino)propyl-1H-pyrazole-3-carboxylate
• CAS No: 2229242-92-4
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6437714
• PubChem ID: 165609199
• Update Time: 2025-07-14

methyl 1-methyl-4-2-methyl-2-(methylamino)propyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-4-2-methyl-2-(methylamino)propyl-1H-pyrazole-3-carboxylate
• 2229242-92-4
• EN300-1738859
• methyl 1-methyl-4-[2-methyl-2-(methylamino)propyl]-1H-pyrazole-3-carboxylate

• Inchi： 1S/C11H19N3O2/c1-11(2,12-3)6-8-7-14(4)13-9(8)10(15)16-5/h7,12H,6H2,1-5H3
• InChI Key： BCLSUWIVIUXCDS-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=CN(C)N=1)CC(C)(C)NC)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.2Ų

Additional information on methyl 1-methyl-4-2-methyl-2-(methylamino)propyl-1H-pyrazole-3-carboxylate

Comprehensive Overview of Methyl 1-methyl-4-(2-methyl-2-(methylamino)propyl)-1H-pyrazole-3-carboxylate (CAS No. 2229242-92-4)

The compound methyl 1-methyl-4-(2-methyl-2-(methylamino)propyl)-1H-pyrazole-3-carboxylate (CAS No. 2229242-92-4) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a pyrazole ring, a methyl ester group, and a methylamino substituent, which collectively contribute to its potential applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are increasingly sought after due to their versatility in drug discovery and material science.

In recent years, the demand for pyrazole derivatives has surged, driven by their role as key intermediates in synthesizing bioactive molecules. Researchers are particularly interested in compounds like CAS No. 2229242-92-4 due to their potential to modulate biological pathways. For instance, methyl 1-methyl-4-(2-methyl-2-(methylamino)propyl)-1H-pyrazole-3-carboxylate may exhibit properties relevant to central nervous system (CNS) targeting or enzyme inhibition, making it a candidate for further investigation in neurological or metabolic disorders.

The synthesis of methyl 1-methyl-4-(2-methyl-2-(methylamino)propyl)-1H-pyrazole-3-carboxylate typically involves multi-step organic reactions, including condensation, alkylation, and esterification. These processes require precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound, ensuring its suitability for research applications.

From an industrial perspective, the scalability of producing CAS No. 2229242-92-4 is a critical consideration. Companies specializing in custom synthesis and fine chemicals are exploring greener methodologies, such as catalytic reactions or flow chemistry, to reduce environmental impact. This aligns with the growing emphasis on sustainable chemistry and the principles of green chemistry, which are top priorities for modern laboratories.

In the context of drug development, methyl 1-methyl-4-(2-methyl-2-(methylamino)propyl)-1H-pyrazole-3-carboxylate could serve as a scaffold for designing novel therapeutics. Its structural features, such as the hydrogen bond acceptor and lipophilic groups, may enhance binding affinity to biological targets. Computational tools like molecular docking and QSAR modeling are often used to predict its interactions with proteins or receptors, accelerating the discovery process.

Another area of interest is the compound's potential role in agrochemical innovation. Pyrazole-based compounds are known for their herbicidal and insecticidal properties, and CAS No. 2229242-92-4 might contribute to next-generation crop protection solutions. With the global push toward precision agriculture and reduced pesticide use, researchers are evaluating its efficacy and environmental safety.

For those seeking high-purity reference standards, methyl 1-methyl-4-(2-methyl-2-(methylamino)propyl)-1H-pyrazole-3-carboxylate is available through specialized chemical suppliers. Proper storage conditions, such as controlled temperature and anhydrous environments, are essential to maintain its stability over time. Additionally, regulatory compliance with REACH and other chemical safety guidelines ensures its responsible handling in laboratories.

In summary, CAS No. 2229242-92-4 represents a promising compound with multifaceted applications. Its integration into medicinal chemistry, material science, and agrochemical research underscores its value in advancing scientific and industrial progress. As research continues, this molecule may unlock new opportunities in targeted therapy and sustainable technology, addressing some of the most pressing challenges in these fields.